Cas no 1864056-37-0 (1-((4-Fluorophenyl)thio)-3-methylbutan-2-amine hydrochloride)

• Product Name: 1-((4-Fluorophenyl)thio)-3-methylbutan-2-amine hydrochloride
• CAS No: 1864056-37-0
• MF: C₁₁H₁₇ClFNS
• MW: 249.775784254074
• CID: 5703515
• PubChem ID: 86262550
• Update Time: 2025-05-25

1-((4-Fluorophenyl)thio)-3-methylbutan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-((4-fluorophenyl)thio)-3-methylbutan-2-aminehydrochloride
• 1-(4-fluorophenyl)sulfanyl-3-methylbutan-2-amine;hydrochloride
• AKOS026747300
• 1864056-37-0
• 1-[(4-fluorophenyl)sulfanyl]-3-methylbutan-2-amine hydrochloride
• F2167-1615
• EN300-240891
• 1-((4-fluorophenyl)thio)-3-methylbutan-2-amine hydrochloride
• 1-((4-Fluorophenyl)thio)-3-methylbutan-2-amine hydrochloride

• Inchi： 1S/C11H16FNS.ClH/c1-8(2)11(13)7-14-10-5-3-9(12)4-6-10;/h3-6,8,11H,7,13H2,1-2H3;1H
• InChI Key： MEWXLANYEBGIEM-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(=CC=1)F)CC(C(C)C)N

Computed Properties

• Exact Mass: 249.0754266g/mol
• Monoisotopic Mass: 249.0754266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3Ų

Additional information on 1-((4-Fluorophenyl)thio)-3-methylbutan-2-amine hydrochloride

Introduction to 1-((4-Fluorophenyl)thio)-3-methylbutan-2-amine hydrochloride (CAS No. 1864056-37-0)

1-((4-Fluorophenyl)thio)-3-methylbutan-2-amine hydrochloride (CAS No. 1864056-37-0) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, featuring a unique structural motif, has been explored for its potential applications in medicinal chemistry, particularly in the synthesis of novel bioactive molecules. The presence of a 4-fluorophenyl thioether group and an amine moiety makes it a versatile scaffold for designing molecules with enhanced pharmacological properties.

The hydrochloride salt form of this compound ensures improved solubility and stability, which are critical factors for its utility in both laboratory settings and potential clinical applications. The structural features of 1-((4-Fluorophenyl)thio)-3-methylbutan-2-amine hydrochloride position it as a promising candidate for further investigation in drug discovery pipelines. Recent studies have highlighted its role as an intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways.

In the realm of medicinal chemistry, the 4-fluorophenyl group is particularly noteworthy due to its ability to modulate electronic properties and metabolic stability of drug candidates. This feature has been leveraged in the development of kinase inhibitors, where fluorinated aromatic rings often enhance binding affinity and selectivity. The thioether linkage in this compound contributes to its flexibility, allowing for conformational adjustments that may improve interactions with biological targets.

Moreover, the 3-methylbutan-2-amine backbone provides a hydrophobic region that can be optimized for membrane permeability, a crucial factor for oral bioavailability. The combination of these structural elements makes 1-((4-Fluorophenyl)thio)-3-methylbutan-2-amine hydrochloride a valuable building block for medicinal chemists seeking to develop next-generation therapeutics.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1-((4-Fluorophenyl)thio)-3-methylbutan-2-amine hydrochloride, allowing researchers to predict their binding modes and pharmacokinetic profiles with greater accuracy. These computational tools have been instrumental in identifying lead compounds for further optimization, reducing the time and resources required for hit-to-drug development.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitution and condensation processes, which highlight the synthetic prowess required to produce complex molecules. The hydrochloride salt form is particularly important as it enhances the compound's solubility in aqueous media, facilitating its use in biological assays and formulation development.

One of the most exciting aspects of 1-((4-Fluorophenyl)thio)-3-methylbutan-2-amine hydrochloride is its potential application in the development of treatments for neurological disorders. Studies have shown that fluorinated aromatic compounds can exhibit enhanced penetration across the blood-brain barrier, making them attractive candidates for central nervous system (CNS) therapies. The amine group in this molecule can be further functionalized to target specific neurotransmitter receptors or enzymes involved in neurodegenerative diseases.

Additionally, the thioether linkage has been implicated in stabilizing protein-protein interactions, which is relevant for designing molecules that modulate signaling pathways involved in cancer and inflammation. By leveraging the structural versatility of this compound, researchers aim to develop inhibitors that selectively disrupt aberrant signaling networks without affecting normal cellular processes.

The pharmaceutical industry has increasingly recognized the importance of structural diversity in drug discovery. Compounds like 1-((4-Fluorophenyl)thio)-3-methylbutan-2-amine hydrochloride exemplify how subtle modifications can lead to significant improvements in pharmacological properties. The ability to fine-tune these properties through rational design offers a pathway to overcome resistance mechanisms and improve therapeutic outcomes.

In conclusion, 1-((4-Fluorophenyl)thio)-3-methylbutan-2-amine hydrochloride represents a fascinating example of how structural features can be harnessed to develop novel therapeutic agents. Its unique combination of functional groups makes it a valuable tool for medicinal chemists exploring new frontiers in drug discovery. As research continues to uncover new applications for this compound, its significance in pharmaceutical development is likely to grow.